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Compound of Interest

Compound Name: ML-T7

Cat. No.: B11040870

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of ML-T7, a potent Tim-3 inhibitor used in
tumor immunotherapy research.

ML-T7, a dichlorinated organic compound, requires careful management as hazardous waste.
Its frequent use in a dimethyl sulfoxide (DMSO) solvent necessitates adherence to specific
disposal protocols for chlorinated organic compounds and organic solvents.

Key Data for ML-T7

For easy reference, the following table summarizes the essential quantitative data for ML-T7.
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Property

Value

Chemical Name

5-(2,4-Dichlorophenyl)-3a,6a-dihydro-3-(4-
methylphenyl)spiro[1H-furo[3,4-c]pyrrole-1,2'-
[2H]indene]-1',3",4,6(3H,5H)-tetrone

Molecular Formula C27H17CI2NO5
Molecular Weight 506.34 g/mol
CAS Number 459789-75-4
Solubility Soluble in DMSO

Storage (Solid)

Store at -20°C

Storage (in DMSO)

Store at -80°C for up to 6 months, or at -20°C
for up to 1 month.[1]

Experimental Protocol for Disposal

The following step-by-step protocol outlines the recommended procedure for the safe disposal

of ML-T7 and its contaminated materials. This protocol is based on standard guidelines for the

disposal of chlorinated organic compounds and materials saturated with DMSO.

Personnel Protective Equipment (PPE) Required:

o Safety goggles

o Chemical-resistant gloves (Butyl rubber gloves are recommended when handling DMSO)

e Lab coat

Procedure:

e Segregation of Waste:

o All materials that have come into contact with ML-T7, including unused solutions,

contaminated labware (e.g., pipette tips, vials, plates), and personal protective equipment

(PPE), must be segregated as hazardous waste.
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e Liquid Waste Collection (ML-T7 in DMSO):

o Collect all liquid waste containing ML-T7 in a designated, leak-proof, and clearly labeled
hazardous waste container.

o The container label should include:

The words "Hazardous Waste"

The full chemical name: "ML-T7 (5-(2,4-Dichlorophenyl)-3a,6a-dihydro-3-(4-
methylphenyl)spiro[1H-furo[3,4-c]pyrrole-1,2'-[2H]indene]-1',3',4,6(3H,5H)-tetrone)"

The solvent: "Dimethyl Sulfoxide (DMSO)"

An indication of the hazards (e.g., "Toxic," "Halogenated Organic Waste")

o Store the sealed waste container in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

e Solid Waste Collection:

o Place all contaminated solid waste, such as gloves, pipette tips, and empty vials, into a
designated, durable, and clearly labeled hazardous waste bag or container.

o The label should clearly indicate "Hazardous Waste" and "ML-T7 Contaminated
Materials."

o Decontamination of Work Surfaces:

o Thoroughly decontaminate all work surfaces and equipment that may have come into
contact with ML-T7. Use a suitable laboratory disinfectant or cleaning agent.

o Dispose of all cleaning materials (e.g., paper towels, wipes) as hazardous solid waste.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the
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collected waste.

o Do not dispose of ML-T7 or its containers in the regular trash or down the drain.[2][3]

 Recommended Disposal Method:

o The recommended disposal method for chlorinated organic compounds like ML-T7,
particularly when dissolved in a combustible solvent like DMSO, is high-temperature
incineration in a facility equipped with afterburners and scrubbers to neutralize harmful
combustion byproducts.

ML-T7 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ML-T7.
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ML-T7 Disposal Workflow
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Caption: Workflow for the safe disposal of ML-T7 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

3. keene.edu [keene.edu]

¢ To cite this document: BenchChem. [Proper Disposal of ML-T7: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11040870#ml-t7-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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